5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: 5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O7/c1-11-3-6-14(16(9-11)22(26)27)20-19(23)18-8-7-17(29-18)13-5-4-12(28-2)10-15(13)21(24)25/h3-10H,1-2H3,(H,20,23)
• InChI Key: HFDBUPXMVYZEHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H15N3O7
• Molecular Weight: 397.3 g/mol
• CAS No.: 887348-13-2

Description

5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H15N3O7 and its molecular weight is 397.343. The purity is usually 95%.
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Scientific Research Applications

Bioactivity of Furan Derivatives

Furan derivatives, including those structurally related to the compound , have been explored for their bioactivities. For example, furan-2-carboxylic acids isolated from the roots and leaves of Nicotiana tabacum demonstrated significant anti-tobacco mosaic virus (TMV) activities (Wu et al., 2018); (Yang et al., 2016). These findings suggest that furan derivatives might have potential applications in plant virus protection and agricultural research.

Antimicrobial and Antiprotozoal Properties

Compounds featuring furan and nitro groups have shown promising antimicrobial and antiprotozoal properties. For instance, a study on Schiff base derivatives of organotin carboxylates derived from a furan compound revealed significant in vitro antimicrobial activities against a range of fungi and bacteria (Dias et al., 2015). Moreover, novel dicationic imidazo[1,2-a]pyridines with a furan moiety have been investigated for their antiprotozoal activity, showing efficacy against Trypanosoma b. rhodesiense and Plasmodium falciparum (Ismail et al., 2004).

Antioxidant Activities

Research on furan derivatives also encompasses the exploration of their antioxidant properties. A study on heteroaromaticity involving furan compounds highlighted their potential as antioxidants, demonstrating the diverse reactivity and applicability of furan derivatives in chemical research (Barcock et al., 1994).